5-bromo-4-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine
Overview
Description
The compound “5-bromo-4-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine” is a chemical compound with a specific molecular structure. Unfortunately, there is limited information available about this specific compound .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are not well-documented in the literature .Scientific Research Applications
Synthesis and Chemical Reactivity
- The compound is utilized in the synthesis of novel pyridine derivatives through palladium-catalyzed Suzuki cross-coupling reactions. These derivatives are explored for their potential as chiral dopants for liquid crystals due to their unique electronic and structural properties. Density Functional Theory (DFT) studies indicate their potential pathways and reactivity indices, underscoring their versatility in organic synthesis (Ahmad et al., 2017).
Biological Activities
- Some synthesized derivatives exhibit promising biological activities, including anti-thrombolytic and biofilm inhibition activities. For instance, specific compounds have shown significant lysis against blood clots and potent inhibition against Escherichia coli, highlighting their potential in medical and pharmaceutical research (Ahmad et al., 2017).
Material Science Applications
- Pyridine derivatives, including those synthesized from related bromo-pyridine compounds, are investigated for their electronic properties and applications in developing advanced materials. These materials could be instrumental in creating new types of sensors, semiconductors, or liquid crystal displays, although direct references to "5-bromo-4-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine" in material science applications are less common in the literature.
Antimicrobial Properties
- Research on structurally similar pyridine derivatives has shown antimicrobial properties, suggesting that compounds synthesized from "this compound" could also be explored for antimicrobial applications. These studies pave the way for novel antimicrobial agents that could address the growing concern of antibiotic resistance (Bayrak et al., 2009).
Future Directions
Properties
IUPAC Name |
5-bromo-4-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2O/c1-8-5-11(14-7-10(8)12)13-6-9-3-2-4-15-9/h5,7,9H,2-4,6H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVSOYKIRKCPCLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)NCC2CCCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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